N'-{[(3-methylphenoxy)acetyl]oxy}-2-(2-thienyl)ethanimidamide

• IUPAC Name: [(Z)-(1-amino-2-thiophen-2-ylethylidene)amino] 2-(3-methylphenoxy)acetate
• InChI: InChI=1S/C15H16N2O3S/c1-11-4-2-5-12(8-11)19-10-15(18)20-17-14(16)9-13-6-3-7-21-13/h2-8H,9-10H2,1H3,(H2,16,17)
• InChI Key: JKDABKLJSCYEBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)ON=C(CC2=CC=CS2)N
• Isomeric SMILES: CC1=CC(=CC=C1)OCC(=O)O/N=C(/CC2=CC=CS2)\N
• Molecular Formula: C15H16N2O3S
• Molecular Weight: 304.4 g/mol

Description

N'-{[(3-methylphenoxy)acetyl]oxy}-2-(2-thienyl)ethanimidamide, commonly known as MTE, is a chemical compound that has gained interest in the scientific community due to its potential therapeutic applications. MTE is a synthetic compound that can be obtained through various synthesis methods.

Mechanism of Action

MTE's mechanism of action is not fully understood. However, it has been suggested that MTE may exert its anti-inflammatory and anti-cancer effects through the inhibition of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) pathways. MTE has also been found to induce apoptosis in cancer cells through the activation of caspase-3 and caspase-9.
Biochemical and Physiological Effects:
MTE has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). MTE has also been found to increase the levels of anti-inflammatory cytokines such as interleukin-10 (IL-10). Additionally, MTE has been found to reduce oxidative stress and increase antioxidant enzyme activity.

Advantages and Limitations for Lab Experiments

MTE has several advantages for lab experiments. It is a synthetic compound that can be easily obtained through various synthesis methods. MTE has also been found to have low toxicity and high bioavailability. However, there are some limitations to using MTE in lab experiments. Its mechanism of action is not fully understood, and further studies are needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of MTE. One direction is to further investigate its anti-cancer properties and potential use in cancer therapy. Another direction is to study its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, further studies are needed to determine the optimal dosage and duration of treatment for MTE. Finally, more research is needed to fully understand the mechanism of action of MTE.
Conclusion:
In conclusion, MTE is a synthetic compound that has gained interest in the scientific community due to its potential therapeutic applications. It has been found to have anti-inflammatory, analgesic, and anti-cancer properties. MTE's mechanism of action is not fully understood, but it may exert its effects through the inhibition of COX-2 and LOX pathways. MTE has several advantages for lab experiments, but further studies are needed to determine its safety and efficacy in humans. There are several future directions for the study of MTE, including its potential use in cancer therapy and the treatment of inflammatory diseases.

Scientific Research Applications

MTE has been studied for its potential therapeutic applications in various scientific research studies. It has been found to have anti-inflammatory, analgesic, and anti-cancer properties. MTE has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been found to reduce inflammation and pain in animal models of arthritis.